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Compound of Interest

Compound Name: 2-Chloro-3,5-dinitrobenzoic acid

Cat. No.: B167290 Get Quote

An In-depth Technical Guide to the Synthesis of 2-Chloro-3,5-dinitrobenzoic Acid

This technical guide provides a comprehensive overview of the synthesis pathway for 2-
Chloro-3,5-dinitrobenzoic acid, a versatile chemical intermediate used in the synthesis of

pharmaceuticals, agrochemicals, dyes, and pigments[1]. The information is intended for

researchers, scientists, and professionals in the field of drug development and organic

synthesis.

Synthesis Pathway Overview
The primary synthesis route for 2-Chloro-3,5-dinitrobenzoic acid involves the nitration of 2-

chlorobenzoic acid. This electrophilic aromatic substitution reaction utilizes a mixture of

concentrated sulfuric acid and fuming nitric acid to introduce two nitro groups onto the aromatic

ring.

Reaction Mechanism
The synthesis proceeds through the nitration of 2-chlorobenzoic acid. The presence of

concentrated sulfuric acid facilitates the formation of the nitronium ion (NO₂⁺), a powerful

electrophile, from nitric acid. The nitronium ion then attacks the aromatic ring of 2-

chlorobenzoic acid. The chloro and carboxylic acid groups are ortho, para, and meta-directing,

respectively. The resulting product is 2-Chloro-3,5-dinitrobenzoic acid.

Quantitative Data Summary
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The following table summarizes the quantitative data for a typical laboratory-scale synthesis of

2-Chloro-3,5-dinitrobenzoic acid.

Parameter Value Reference

Starting Material
2-chlorobenzoic acid (7.8 g, 50

mmol)
[2]

Reagents
Concentrated sulfuric acid (25

mL)
[2]

Fuming nitric acid (15 mL) [2]

Reaction Temperature
0°C initially, then raised to

125°C
[2]

Reaction Time
30 minutes at 0°C, then 6

hours at 125°C
[2]

Product Yield (Mass) 9.04 g [2]

Product Yield (Percentage) 73.5% [2]

Product Appearance Yellow solid [2]

Detailed Experimental Protocol
This section provides a detailed methodology for the synthesis of 2-Chloro-3,5-dinitrobenzoic
acid based on established laboratory procedures[2].

Materials:

2-chlorobenzoic acid (7.8 g, 50 mmol)

Concentrated sulfuric acid (25 mL)

Fuming nitric acid (15 mL)

Ice

Distilled water
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Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Dropping funnel

Heating mantle

Buchner funnel and filter paper

Beaker

Procedure:

Dissolution: In a round-bottom flask, dissolve 7.8 g (50 mmol) of 2-chlorobenzoic acid in 25

mL of concentrated sulfuric acid. Stir the mixture until the solid is completely dissolved.

Cooling: Cool the flask in an ice bath to 0°C.

Nitration: Slowly add 15 mL of fuming nitric acid to the reaction mixture using a dropping

funnel. Maintain the temperature at 0°C during the addition.

Initial Reaction: After the addition is complete, continue to stir the mixture at 0°C for 30

minutes.

Heating: Raise the temperature to 125°C and continue to stir the reaction for 6 hours.

Precipitation: After 6 hours, carefully pour the reaction mixture into 250 mL of ice water. A

white precipitate of 2-chloro-3,5-dinitrobenzoic acid will form.

Filtration and Washing: Filter the precipitate using a Buchner funnel. Wash the solid with cold

water to remove any residual acid.

Drying: Dry the collected solid to obtain the final product, a yellow solid (9.04 g, 73.5% yield).
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Visualizations
Synthesis Pathway Diagram
The following diagram illustrates the synthesis pathway of 2-Chloro-3,5-dinitrobenzoic acid
from 2-chlorobenzoic acid.

Reactants Reaction Conditions Product

2-chlorobenzoic acid

Fuming Nitric Acid (HNO₃) +
Concentrated Sulfuric Acid (H₂SO₄) 1. 0°C, 0.5h 2. 125°C, 6h 2-Chloro-3,5-dinitrobenzoic acid

Click to download full resolution via product page

Caption: Synthesis of 2-Chloro-3,5-dinitrobenzoic acid.

Experimental Workflow Diagram
The following diagram outlines the key steps in the experimental workflow for the synthesis.
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Caption: Experimental workflow for synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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